Cas no 500562-70-9 (3-Hydrazinyl-6-methoxy-2-(trifluoromethyl)quinoline)

• Product Name: 3-Hydrazinyl-6-methoxy-2-(trifluoromethyl)quinoline
• CAS No: 500562-70-9
• MF: C₁₁H₁₀F₃N₃O
• MW: 257.211812496185
• CID: 6432543
• PubChem ID: 278856
• Update Time: 2025-06-07

3-Hydrazinyl-6-methoxy-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• NSC-128796
• NSC128796
• 3-hydrazinyl-6-methoxy-2-(trifluoromethyl)quinoline
• DTXSID801223300
• EN300-801686
• 500562-70-9
• 3-Hydrazinyl-6-methoxy-2-(trifluoromethyl)quinoline

• Inchi： 1S/C11H10F3N3O/c1-18-7-2-3-8-6(4-7)5-9(17-15)10(16-8)11(12,13)14/h2-5,17H,15H2,1H3
• InChI Key： DNBRQMOMFIJQDE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C2C=C(C=CC2=N1)OC)NN)(F)F

Computed Properties

• Exact Mass: 257.07759644g/mol
• Monoisotopic Mass: 257.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.2Ų

Additional information on 3-Hydrazinyl-6-methoxy-2-(trifluoromethyl)quinoline

Comprehensive Overview of 3-Hydrazinyl-6-methoxy-2-(trifluoromethyl)quinoline (CAS No. 500562-70-9)

3-Hydrazinyl-6-methoxy-2-(trifluoromethyl)quinoline (CAS No. 500562-70-9) is a specialized quinoline derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and hydrazinyl moiety, makes it a valuable intermediate for synthesizing biologically active compounds. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound’s 6-methoxy substituent enhances its solubility and bioavailability, which is critical for medicinal chemistry applications. Recent studies highlight its role in developing anticancer agents and antimicrobial drugs, aligning with the growing demand for novel therapeutics. The trifluoromethyl group is a key feature in modern drug design, as it improves metabolic stability and binding affinity, making 500562-70-9 a hotspot for innovation.

In agrochemicals, 3-Hydrazinyl-6-methoxy-2-(trifluoromethyl)quinoline is explored for its potential as a pesticide intermediate. The quinoline scaffold is known for its herbicidal and fungicidal properties, and the addition of the hydrazinyl group could lead to new modes of action. This aligns with the industry’s shift toward sustainable crop protection solutions, addressing global challenges like pest resistance and environmental impact.

From a synthetic perspective, the compound’s CAS No. 500562-70-9 is frequently searched in chemical databases and patent literature, reflecting its relevance in organic synthesis. Its versatility allows for modifications at the hydrazine and methoxy positions, enabling tailored applications. Researchers often inquire about its synthetic routes, purification methods, and spectroscopic data, underscoring its importance in high-value chemical production.

The rising interest in fluorinated compounds and heterocyclic chemistry has further propelled the demand for 500562-70-9. Fluorine incorporation is a trending topic in drug discovery, as seen in blockbuster drugs like fluoroquinolones. Similarly, the quinoline core is a staple in pharmaceutical intermediates, making this compound a focal point for R&D collaborations and academic studies.

For quality assurance, analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 3-Hydrazinyl-6-methoxy-2-(trifluoromethyl)quinoline. Suppliers and manufacturers emphasize batch consistency and regulatory compliance, catering to industries with stringent standards. The compound’s stability under various conditions is also a common query, particularly for long-term storage and transportation protocols.

In summary, CAS No. 500562-70-9 represents a convergence of medicinal chemistry, agrochemical innovation, and advanced synthesis. Its multifaceted applications and structural adaptability position it as a compound of enduring interest in scientific and industrial communities. As research evolves, this quinoline derivative is poised to play a pivotal role in addressing contemporary challenges in healthcare and agriculture.